
Picarbutrazox phytotoxicity symptoms on non-
target plants

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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Picarbutrazox Phytotoxicity Technical Support
Center
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) regarding

phytotoxicity symptoms of Picarbutrazox on non-target plants.

Frequently Asked Questions (FAQs)
Q1: What is Picarbutrazox and what is its mode of action?

A1: Picarbutrazox is a novel fungicide effective against oomycete pathogens such as Pythium

and Phytophthora.[1][2][3] Its precise mode of action is currently unknown, and it is classified

by the Fungicide Resistance Action Committee (FRAC) in group U17.[4][5] This classification

indicates a novel mode of action with no known cross-resistance to other existing fungicides.[4]

Q2: What are the typical symptoms of phytotoxicity on plants?

A2: Phytotoxicity can manifest in a variety of symptoms, which can be either subtle or obvious.

General symptoms include:

Necrosis: Necrotic flecks, spots, or patches on leaves.[6]

Leaf Burn: Burning on the edges of the leaves.[6]
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Discoloration and Chlorosis: Yellowing or bleaching of leaf tissue.[6][7]

Distorted Growth: Twisting, curling, or cupping of leaves.[6][7]

Stunting: Reduced overall growth of the plant.[6][7]

Defoliation: Premature dropping of leaves.[6]

Flower Damage: Discoloration or necrosis of petals.

Q3: Has Picarbutrazox been observed to cause phytotoxicity on non-target plants?

A3: Based on extensive crop safety trials conducted by the IR-4 Project, Picarbutrazox has

shown a high degree of safety on a wide range of ornamental plants.[1][2] In trials conducted

between 2018 and 2023 on 16 different ornamental genera, 15 species exhibited no or minimal

injury when Picarbutrazox was applied at recommended rates.[2]

Q4: Are there any specific non-target plants known to be sensitive to Picarbutrazox?

A4: While generally safe, there has been a single reported instance of "moderate injury" on

Rosa sp. (rose) in one trial after two consecutive biweekly foliar applications of a

Picarbutrazox SC formulation.[2][3] The majority of trials on Rosa sp., however, showed no or

minimal injury.[8][9] It is recommended to test Picarbutrazox on a small number of plants

before large-scale application on sensitive species or new cultivars.

Troubleshooting Guide
Issue: I am observing symptoms of phytotoxicity after applying Picarbutrazox.

1. Confirm the Symptoms:

Compare the observed symptoms with the general phytotoxicity symptoms listed in FAQ 2.

Phytotoxicity symptoms typically appear suddenly and do not spread from plant to plant like

a disease.[7] New growth on the affected plant will often be healthy.[7]

2. Review Application Protocol:
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Application Rate: Was the product applied at a rate higher than recommended on the label?

Application Frequency: Were applications made more frequently than recommended?

Tank Mixing: Was Picarbutrazox mixed with other pesticides, adjuvants, or fertilizers?

Incompatibility can sometimes lead to phytotoxicity.

Environmental Conditions: Were applications made during periods of high heat, drought, or

other environmental stresses? Stressed plants are often more susceptible to chemical injury.

3. Mitigation and Prevention:

Cease Application: Discontinue Picarbutrazox application to the affected plants.

Rinse Foliage: If the application was recent, rinsing the foliage with water may help to

remove unabsorbed product.

Promote Recovery: Provide optimal growing conditions (watering, fertilization) to help the

plant recover. In many cases, plants will outgrow the damage.

Conduct a Small-Scale Test: Before applying Picarbutrazox to a large area or a new plant

species, it is advisable to test it on a few plants and observe for any negative reactions for at

least 7-10 days.[6]

Data Presentation
Table 1: Summary of Picarbutrazox Crop Safety Trials on Ornamental Plants (2018-2023)
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Plant Species (Genus) Number of Trials Injury Level Observed

Antirrhinum majus Multiple No or minimal injury

Aster sp. Multiple No or minimal injury

Coleus sp. Multiple No or minimal injury

Impatiens hawkeri 3+ No injury

Impatiens walleriana 3+ No injury

Pelargonium x hortorum Multiple No or minimal injury

Potentilla sp. Multiple No or minimal injury

Rosa sp. Multiple

No or minimal injury in most

trials; moderate injury in one

trial[2][3]

Rudbeckia hirta 3+ No injury

Salvia nemorosa Multiple No or minimal injury

Salvia splendens Multiple No or minimal injury

Viburnum sp. Multiple No or minimal injury

Other Species Multiple No or minimal injury

Data synthesized from IR-4 Project reports.[1][2][3][8][9]

Experimental Protocols
Protocol for Assessing Picarbutrazox Phytotoxicity on Non-Target Plants

This protocol is based on the methodology used in the IR-4 Project environmental horticulture

program.[1][2]

1. Plant Material:

Select healthy, uniform, and well-established plants of the desired species.
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Include a known sensitive species, if available, as a positive control.

Use a minimum of three replicate plants per treatment.

2. Treatments:

Control: Untreated plants (sprayed with water only).

Picarbutrazox 1x Rate: Application at the recommended label rate.

Picarbutrazox 2x Rate: Application at double the recommended label rate to assess the

margin of safety.

Picarbutrazox 4x Rate: Application at quadruple the recommended label rate to identify

potential for severe phytotoxicity.

3. Application:

Apply treatments as a foliar spray to the point of runoff.

Ensure thorough coverage of all plant surfaces.

Make a series of applications (e.g., three applications at 14-day intervals) to mimic a typical

use pattern.

4. Data Collection:

Record phytotoxicity ratings at regular intervals (e.g., 7, 14, 21, and 28 days after the first

application).

Use a standardized rating scale, such as 0-10, where 0 = no injury and 10 = complete plant

death. A rating of 3 or higher is often considered commercially unacceptable.[1]

Document symptoms with high-resolution photographs.

5. Data Analysis:
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Analyze the phytotoxicity ratings statistically to determine if there are significant differences

between treatments.

Summarize the results in a table and provide a written description of any observed

symptoms.
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Caption: Experimental workflow for assessing Picarbutrazox phytotoxicity.
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Caption: Generalized signaling pathway for chemical-induced phytotoxicity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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Phone: (601) 213-4426
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